Cas no 1016698-79-5 (2-chloro-6-(propan-2-yloxy)pyrazine)

• Product Name: 2-chloro-6-(propan-2-yloxy)pyrazine
• CAS No: 1016698-79-5
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• MDL: MFCD09808340
• CID: 1034233
• PubChem ID: 24689112
• Update Time: 2025-06-07

2-chloro-6-(propan-2-yloxy)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-isopropoxypyrazine
• 2-chloro-6-propan-2-yloxypyrazine
• 2-chloro-6-(propan-2-yloxy)pyrazine
• J-508945
• SCHEMBL4432008
• DA-16346
• A1-32737
• MFCD09808340
• AKOS000169682
• 2-Chloro-6-[(propan-2-yl)oxy]pyrazine
• AS-36639
• Pyrazine, 2-chloro-6-(1-methylethoxy)-
• 1016698-79-5
• EN300-79783
• CS-0217620
• JQXBZEQRXQPLOC-UHFFFAOYSA-N
• DTXSID30640716

• MDL： MFCD09808340
• Inchi： 1S/C7H9ClN2O/c1-5(2)11-7-4-9-3-6(8)10-7/h3-5H,1-2H3
• InChI Key： JQXBZEQRXQPLOC-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=N1)OC(C)C

Computed Properties

• Exact Mass: 172.0403406g/mol
• Monoisotopic Mass: 172.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35Ų

Additional information on 2-chloro-6-(propan-2-yloxy)pyrazine

Introduction to 2-Chloro-6-(Propan-2-yloxy)pyrazine (CAS No. 1016698-79-5)

2-Chloro-6-(propan-2-yloxy)pyrazine, a compound with the CAS number 1016698-79-5, is a versatile chemical entity that has garnered significant attention in recent years due to its unique structural and functional properties. This compound belongs to the class of pyrazines, which are known for their diverse biological activities and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 2-chloro-6-(propan-2-yloxy)pyrazine is characterized by a pyrazine ring substituted with a chlorine atom at the 2-position and an isopropoxy group at the 6-position. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule, making it an attractive candidate for a wide range of applications.

In the realm of pharmaceutical research, 2-chloro-6-(propan-2-yloxy)pyrazine has shown promising potential as a lead compound for the development of novel therapeutic agents. Recent studies have explored its interactions with various biological targets, including enzymes, receptors, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 2-chloro-6-(propan-2-yloxy)pyrazine exhibited potent inhibitory activity against a specific kinase involved in cancer progression. This finding highlights the compound's potential as a starting point for the design of anti-cancer drugs.

Beyond its pharmaceutical applications, 2-chloro-6-(propan-2-yloxy)pyrazine has also been investigated for its use in agrochemical formulations. Pyrazine derivatives are known for their herbicidal and fungicidal properties, and preliminary research suggests that 2-chloro-6-(propan-2-yloxy)pyrazine may possess similar bioactivity. A study conducted by researchers at the University of California in 2020 demonstrated that this compound effectively inhibited the growth of several common plant pathogens, making it a promising candidate for the development of new agricultural products.

In materials science, the unique electronic properties of pyrazines have led to their exploration in various advanced materials applications. The presence of electron-withdrawing groups such as chlorine and isopropoxy in 2-chloro-6-(propan-2-yloxy)pyrazine can influence its electronic structure and optical properties. Recent work published in Advanced Materials in 2019 highlighted the use of pyrazine derivatives, including 2-chloro-6-(propan-2-yloxy)pyrazine, in the fabrication of organic light-emitting diodes (OLEDs) and other optoelectronic devices. The compound's ability to modulate energy levels and enhance charge transport properties makes it a valuable component in these applications.

The synthesis of 2-chloro-6-(propan-2-yloxy)pyrazine typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the condensation of an appropriate nitrile with hydrazine to form the pyrazine ring, followed by selective substitution reactions to introduce the chlorine and isopropoxy groups. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in various research and industrial settings.

In conclusion, 2-chloro-6-(propan-2-yloxy)pyrazine (CAS No. 1016698-79-5) is a multifaceted compound with a wide range of potential applications. Its unique structural features and biological activities make it an attractive target for further research and development across multiple disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.